Cas no 101421-10-7 (1H-Benzimidazole-1-methanol,5-nitro-)

• Product Name: 1H-Benzimidazole-1-methanol,5-nitro-
• CAS No: 101421-10-7
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 124649
• PubChem ID: 459467
• Update Time: 2025-04-18

1H-Benzimidazole-1-methanol,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-methanol,5-nitro-
• 1-Benzimidazolemethanol,5-nitro- (6CI)
• 1-Benzimidazolemethanol,5-nitro-(6CI)
• (5-nitrobenzimidazol-1-yl)methanol
• 101421-10-7
• (5-Nitro-1H-benzo[d]imidazol-1-yl)methanol
• 5-Nitro-1-benzimidazolemethanol
• 1-benzimidazolemethanol,5-nitro-

• Inchi： 1S/C8H7N3O3/c12-5-10-4-9-7-3-6(11(13)14)1-2-8(7)10/h1-4,12H,5H2
• InChI Key： ACMITGLMJPPHMC-UHFFFAOYSA-N
• SMILES： OCN1C=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04881
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19
• LogP: 1.41750